Cas no 1306603-14-4 (3-(Aminomethyl)-5,7-dimethoxy-1,2,3,4-tetrahydroquinolin-4-ol)

• Product Name: 3-(Aminomethyl)-5,7-dimethoxy-1,2,3,4-tetrahydroquinolin-4-ol
• CAS No: 1306603-14-4
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5217147
• Update Time: 2025-05-25

3-(Aminomethyl)-5,7-dimethoxy-1,2,3,4-tetrahydroquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-5,7-dimethoxy-1,2,3,4-tetrahydroquinolin-4-ol
• 4-Quinolinol, 3-(aminomethyl)-1,2,3,4-tetrahydro-5,7-dimethoxy-
• 3-(Aminomethyl)-5,7-dimethoxy-1,2,3,4-tetrahydroquinolin-4-ol

• Inchi： 1S/C12H18N2O3/c1-16-8-3-9-11(10(4-8)17-2)12(15)7(5-13)6-14-9/h3-4,7,12,14-15H,5-6,13H2,1-2H3
• InChI Key： BAOYMHOOASNSOB-UHFFFAOYSA-N
• SMILES： OC1C2C(=CC(=CC=2NCC1CN)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 0.6
• Topological Polar Surface Area: 76.7

Additional information on 3-(Aminomethyl)-5,7-dimethoxy-1,2,3,4-tetrahydroquinolin-4-ol

3-(Aminomethyl)-5,7-dimethoxy-1,2,3,4-tetrahydroquinolin-4-ol (CAS 1306603-14-4): A Comprehensive Overview

The compound 3-(Aminomethyl)-5,7-dimethoxy-1,2,3,4-tetrahydroquinolin-4-ol, identified by the CAS number 1306603-14-4, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This tetrahydroquinoline derivative has garnered attention due to its unique chemical properties and promising applications in drug discovery and development.

Structural Features and Synthesis

The molecule features a tetrahydroquinoline backbone with a substituted amino group at the 3-position and methoxy groups at the 5 and 7 positions. The hydroxyl group at the 4-position adds to its functional diversity. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and reductions. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for pharmacological studies.

Pharmacological Properties and Applications

Research has demonstrated that 3-(Aminomethyl)-5,7-dimethoxy-1,2,3,4-tetrahydroquinolin-4-ol exhibits potent biological activity across multiple systems. In vitro studies have shown its ability to modulate key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Additionally, it has demonstrated anti-inflammatory properties in animal models of arthritis.

Recent studies have explored its potential as a lead compound for developing new therapeutic agents targeting central nervous system disorders. The presence of the amino group and methoxy substituents contributes to its ability to cross the blood-brain barrier (BBB), making it a promising candidate for brain-targeted therapies.

Synthesis Optimization and Scalability

The development of efficient synthetic routes for CAS 1306603-14-4 has been a focus of recent research efforts. Green chemistry approaches have been employed to minimize waste and improve sustainability. For instance, catalytic hydrogenation using palladium catalysts has been optimized to achieve high yields while reducing environmental impact.

Scalability is another critical aspect of its synthesis. Researchers have successfully scaled up the synthesis process from milligram to kilogram quantities without compromising product quality or purity. This scalability is essential for transitioning from preclinical studies to clinical trials.

Safety and Toxicity Profile

Toxicological evaluations are crucial for any compound intended for therapeutic use. Acute toxicity studies indicate that CAS 1306603-14-4 has a favorable safety profile with no significant adverse effects observed at therapeutic doses in animal models.

Chronic toxicity studies are currently underway to assess long-term safety concerns such as organ toxicity and mutagenicity. Preliminary results suggest that it does not induce genotoxic effects at concentrations relevant to therapeutic use.

Future Directions and Research Opportunities

The future of CAS 1306603-14-4 lies in its potential for further optimization as a drug candidate. Ongoing research is focused on improving its pharmacokinetic properties such as bioavailability and half-life through structural modifications.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials. Additionally, exploration of its utility in other therapeutic areas such as oncology is being considered based on emerging data suggesting anti-proliferative activity against certain cancer cell lines.

Conclusion

The compound CAS 1306603-14-4, or 3-(Aminomethyl)-5,7-dimethoxy-1,2,3,4-tetrahydroquinolin-4-o l, represents a significant advancement in the field of medicinal chemistry due to its versatile structure and promising biological activities.